2-(2-Bromoethyl)-5-chloropyridine

Core Science & Biosynthesis

"2-(2-Bromoethyl)-5-chloropyridine" chemical properties

The following technical guide provides an in-depth analysis of 2-(2-Bromoethyl)-5-chloropyridine , a specialized heterocyclic building block. This document is structured for researchers in medicinal chemistry and process development, focusing on synthesis, reactivity, and handling protocols.[1]

Chemical Profile & Synthetic Utility in Drug Discovery

Executive Summary

2-(2-Bromoethyl)-5-chloropyridine (CAS: 711017-57-1) is a bifunctional pyridine scaffold characterized by a reactive primary alkyl bromide and a deactivated 5-chloro substituent. It serves as a critical "linker" intermediate in the synthesis of GPCR ligands (particularly histamine and serotonin antagonists) and kinase inhibitors. Its dual reactivity allows for sequential functionalization: nucleophilic substitution (

) at the ethyl chain followed by metal-catalyzed cross-coupling at the pyridine ring.

Chemical Identity Table

Property	Specification
IUPAC Name	2-(2-Bromoethyl)-5-chloropyridine
CAS Number	711017-57-1
Molecular Formula
Molecular Weight	220.49 g/mol
Physical State	Low-melting solid or viscous oil (dependent on purity)
Solubility	Soluble in DCM, EtOAc, THF; limited solubility in water.
Stability	High Risk: Free base is prone to intermolecular polymerization or intramolecular cyclization (pyridinium salt formation).

Structural Analysis & Electronic Properties

The molecule features two distinct electrophilic sites driven by the pyridine nitrogen's electron-withdrawing nature.

• Alkyl Bromide (

  -Br): The primary bromide is highly reactive toward nucleophiles. The adjacent pyridine ring exerts an inductive electron-withdrawing effect (-I), slightly increasing the electrophilicity of the -carbon compared to a standard alkyl bromide.

• 5-Chloro Substituent (

  -Cl): Positioned meta to the nitrogen, this site is deactivated toward but is an excellent handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

Stability Warning: Self-Quaternization

A critical handling parameter is the compound's tendency to undergo intramolecular cyclization to form a bicyclic pyridinium salt (pyrrolido[1,2-a]pyridinium species) or intermolecular polymerization. This process is accelerated by heat and polar protic solvents.

• Storage Protocol: Store as the hydrobromide salt whenever possible. If the free base is generated, use immediately or store at -20°C in non-polar solvents (e.g., Hexane/Et2O).

Synthesis Pathways

The industrial synthesis typically proceeds via the functionalization of commercially available 2-methyl-5-chloropyridine.

Step 1: Hydroxyethylation (Condensation)

Reaction of 2-methyl-5-chloropyridine with formaldehyde (or paraformaldehyde) yields the alcohol intermediate. The electron-withdrawing chlorine atom at the 5-position increases the acidity of the 2-methyl protons, facilitating deprotonation and condensation.

• Reagents: Paraformaldehyde, high temperature (130-150°C) or base (LDA/n-BuLi) at low temp (-78°C).

• Intermediate: 2-(2-Hydroxyethyl)-5-chloropyridine.

Step 2: Bromination (Appel or PBr3)

Conversion of the alcohol to the bromide.

• Protocol: React intermediate with Phosphorus Tribromide (

  ) in Toluene at 0°C RT.

• Purification: Rapid aqueous workup (cold

  ) followed by immediate use or salt formation.

Figure 1: Synthetic workflow from commercially available precursors.

Reactivity & Transformations

This scaffold is versatile for constructing "Pyridine-Ethyl-Amine" motifs, a pharmacophore found in numerous antihistamines and antipsychotics.

A. Nucleophilic Substitution ( )

The primary bromide is displaced by amines, thiols, or alkoxides.

• Reaction:

• Optimization: Use a mild base (

  or DIPEA) in aprotic solvents (Acetonitrile, DMF) to prevent polymerization.

B. Palladium-Catalyzed Coupling

The 5-chloro position remains intact during alkylation and can be activated later.

• Suzuki Coupling: React with aryl boronic acids using

  / .

• Buchwald-Hartwig: Amination of the 5-position to install piperazines or anilines.

Figure 2: Divergent reactivity profile allowing sequential library generation.

Detailed Experimental Protocol

Synthesis of a Model Intermediate: N-(2-(5-chloropyridin-2-yl)ethyl)piperazine

This protocol demonstrates the attachment of the scaffold to a secondary amine, a common step in synthesizing Trovafloxacin analogs or serotonergic ligands.

Reagents:

• 2-(2-Bromoethyl)-5-chloropyridine (1.0 eq)

• N-Boc-Piperazine (1.2 eq)

• Potassium Carbonate (

  , 2.0 eq)

• Acetonitrile (Anhydrous)

Procedure:

• Preparation: Dissolve N-Boc-piperazine (1.2 mmol) and

  (2.0 mmol) in anhydrous Acetonitrile (10 mL). Stir at room temperature for 15 minutes.

• Addition: Add 2-(2-Bromoethyl)-5-chloropyridine (1.0 mmol) dropwise as a solution in Acetonitrile. Note: If using the HBr salt, add an extra equivalent of base.

• Reaction: Heat the mixture to 60°C under nitrogen for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS. The bromide spot should disappear.

• Workup: Cool to RT. Filter off inorganic solids. Concentrate the filtrate under reduced pressure.

• Purification: Redissolve residue in DCM, wash with water and brine. Dry over

  . Purify via flash column chromatography (SiO2, DCM:MeOH gradient).

Yield Expectation: 75-85%.

Handling & Safety Data

Hazard Class	Description	Precaution
Acute Toxicity	Harmful if swallowed or absorbed through skin.	Wear nitrile gloves and lab coat.
Skin Corrosion	Vesicant/Irritant. Alkyl bromides are potent alkylating agents.	Use in a fume hood. Wash immediately with soap/water if exposed.
Reactivity	Self-Reactive. Free base polymerizes upon standing.	Do not store free base. Convert to HBr salt or use immediately.

Storage:

• Recommended: Store as Hydrobromide salt at 2-8°C, under Argon, desiccated.

• Avoid: Moisture, heat, and strong nucleophiles during storage.

References

• Sigma-Aldrich. Product Detail: 2-(2-bromoethyl)-5-chloropyridine (CAS 711017-57-1).Link

• Lützen, A. et al. "Synthesis of Differently Disubstituted 2,2'-Bipyridines by a Modified Negishi Cross-Coupling Reaction." European Journal of Organic Chemistry, 2003(20), 3948-3957. (Describes functionalization of 5-chloro-2-methylpyridines). Link

• Gangadasu, B. et al. "A Simple and Convenient Preparation of 2-Chloro-5-methylpyridine-3-carbaldehyde Imines."[2] Heterocyclic Communications, 2004. (Provides context on reactivity of 2-methyl-5-chloropyridine precursors). Link

• PubChem. Compound Summary: 2-Bromo-5-chloropyridine (Related Scaffold). National Library of Medicine. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

"2-(2-Bromoethyl)-5-chloropyridine" molecular structure and formula

This guide provides an in-depth technical analysis of 2-(2-Bromoethyl)-5-chloropyridine , a bifunctional heterocyclic building block critical in medicinal chemistry for the synthesis of neurological drugs and receptor ligands.

Molecular Architecture, Synthetic Protocols, and Reactivity Profiling

Part 1: Molecular Identity & Physicochemical Profile

2-(2-Bromoethyl)-5-chloropyridine is a halogenated pyridine derivative characterized by a reactive alkyl bromide "warhead" attached to the C2 position and a stable aryl chloride at the C5 position. This dual-halogen motif allows for orthogonal functionalization strategies—nucleophilic substitution at the ethyl chain and transition-metal catalyzed coupling at the ring.

Chemical Identity Table

Property	Specification
IUPAC Name	2-(2-Bromoethyl)-5-chloropyridine
CAS Registry Number	711017-57-1 (Free base)
Molecular Formula	C₇H₇BrClN
Molecular Weight	220.49 g/mol
SMILES	Clc1cnc(CCBr)cc1
Appearance	Pale yellow to brown oil (tends to darken upon oxidation)
Solubility	Soluble in DCM, CHCl₃, EtOAc, THF; low solubility in water.[1]
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen). Light sensitive.

Structural Significance

The molecule possesses two distinct electrophilic sites:

• The sp³ Carbon (C-Br): A primary alkyl halide susceptible to rapid Sₙ2 reactions. The 2-position of the pyridine ring exerts a mild electron-withdrawing effect, enhancing the electrophilicity of the ethyl chain compared to a standard alkyl bromide.

• The sp² Carbon (C-Cl): A heteroaryl chloride. While less reactive towards SₙAr due to the lack of strong activating groups (like -NO₂), it is an excellent partner for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

Part 2: Synthetic Methodology (Protocol)

While various routes exist, the most robust laboratory-scale synthesis involves the conversion of 2-(5-chloropyridin-2-yl)ethanol to the bromide using phosphorus tribromide (PBr₃). This method avoids the polymerization risks associated with hydrobromination of vinyl pyridines.

Reaction Pathway Visualization

Figure 1: Synthetic route from commercially available picoline derivatives to the target alkyl bromide.

Detailed Experimental Protocol

Objective: Synthesis of 2-(2-Bromoethyl)-5-chloropyridine from 2-(5-chloropyridin-2-yl)ethanol.

Reagents:

• 2-(5-chloropyridin-2-yl)ethanol (1.0 equiv)

• Phosphorus tribromide (PBr₃) (0.4 equiv)[2]

• Dichloromethane (DCM), anhydrous[3]

• Saturated NaHCO₃ solution

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Add 2-(5-chloropyridin-2-yl)ethanol (e.g., 5.0 g) and anhydrous DCM (50 mL).

• Cooling: Cool the solution to 0°C using an ice/water bath. Stirring must be vigorous.

• Addition: Add PBr₃ dropwise via a syringe pump or pressure-equalizing addition funnel over 20 minutes. Note: The reaction is exothermic. Maintain internal temperature <5°C.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 3–4 hours. Monitor by TLC (System: Hexane/EtOAc 3:1) or LC-MS. The alcohol spot should disappear.

• Quench (Critical): Cool the mixture back to 0°C. Slowly add saturated NaHCO₃ solution to quench excess PBr₃ and neutralize the HBr formed. Caution: Gas evolution (CO₂) and heat generation.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM.

• Workup: Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude oil is often pure enough for subsequent steps. If necessary, purify via rapid silica gel chromatography (eluting with 10-20% EtOAc in Hexanes).

Validation Check:

• ¹H NMR (CDCl₃, 400 MHz): Look for the disappearance of the triplet at ~3.9 ppm (CH₂-OH) and appearance of a triplet at ~3.7 ppm (CH₂-Br). The pyridine protons should remain aromatic (7.2–8.5 ppm).

Part 3: Reactivity Profile & Applications

This molecule acts as a "linchpin" intermediate. Its reactivity is governed by the difference in bond dissociation energies between the C(sp³)-Br and C(sp²)-Cl bonds.

Divergent Reactivity Logic

Figure 2: Orthogonal reactivity pathways allowing sequential functionalization.

Mechanistic Insight: The "Element Effect"

In SₙAr reactions, the leaving group order is typically F > Cl ≈ Br > I.[4] However, for this molecule, the alkyl bromide reacts via Sₙ2 mechanism orders of magnitude faster than the aryl chloride reacts via any mechanism.

• Strategic Implication: You generally perform the alkylation (Pathway A) first. The aryl chloride survives these conditions (e.g., K₂CO₃/DMF), allowing it to be used in a subsequent step to diversify the library.

Key Applications

• Neurotherapeutics: The 2-ethylpyridine moiety is a pharmacophore found in various ligands for nicotinic acetylcholine receptors (nAChRs).

• Fragment-Based Drug Discovery (FBDD): Used to link a pyridine "head" to a variable "tail" via the ethyl chain.

Part 4: Safety & Handling (HSE)

Hazard Class: Alkylating Agent / Irritant.

• Alkylating Potential: As a primary alkyl bromide, this compound can alkylate DNA. It must be handled in a fume hood with double nitrile gloves.

• Vesicant Properties: Related halo-ethyl pyridines are known skin irritants and potential vesicants (blister agents). Avoid all skin contact.

• Decomposition: Upon prolonged storage, the compound can release HBr, which autocatalyzes decomposition. Store over a stabilizer (e.g., silver wire or basic alumina) if keeping for long periods.

References

• Sigma-Aldrich. Product Specification: 2-(2-Bromoethyl)-5-chloropyridine (CAS 711017-57-1). Retrieved from

• BenchChem. Phosphorus Tribromide (PBr3) Reaction Guide and Troubleshooting. Retrieved from

• ChemicalBook. Synthesis of Halogenated Pyridine Derivatives. (General reference for pyridine side-chain halogenation). Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for 2-Bromo-5-chloropyridine (Structural Analog). Retrieved from

Sources

• 1. 2-Bromo-5-chloropyridine synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

2-(2-Bromoethyl)-5-chloropyridine: Technical Guide &amp; Synthetic Applications

This is an in-depth technical guide on 2-(2-Bromoethyl)-5-chloropyridine , a specialized heterocyclic building block used in medicinal chemistry for the synthesis of bioactive compounds, particularly those targeting GPCRs (e.g., histamine receptors) and kinases.

Introduction & Chemical Identity

2-(2-Bromoethyl)-5-chloropyridine is a bifunctional pyridine derivative characterized by two distinct reactive sites: an electrophilic alkyl bromide side chain at the C2 position and a chlorosubstituent at the C5 position. This dual functionality makes it a high-value scaffold for "fragment-based drug design," allowing sequential functionalization via nucleophilic substitution (

) and transition-metal-catalyzed cross-coupling.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Data
IUPAC Name	2-(2-Bromoethyl)-5-chloropyridine
CAS Number	711017-57-1
Molecular Formula	Cngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> H BrClN
Molecular Weight	220.49 g/mol
Structure	Pyridine ring substituted with a 2-bromoethyl group at C2 and a chlorine atom at C5.[1][2][3][4]
Physical State	Off-white to pale yellow solid (low melting) or viscous oil (purity dependent).
Solubility	Soluble in DCM, THF, Ethyl Acetate; slightly soluble in water.
Stability	Sensitive to light and moisture. The alkyl bromide is prone to hydrolysis or elimination (to vinylpyridine) under basic conditions.

Synthetic Methodologies

The synthesis of 2-(2-Bromoethyl)-5-chloropyridine requires precise control to avoid polymerization (vinylpyridine formation) or over-bromination. Two primary routes are established: Lithiation-Alkylation (High Precision) and Hydroxyethyl Functionalization (Scalable).

Route A: Lithiation-Alkylation (Laboratory Scale)

This method utilizes lithium-halogen exchange on 2-bromo-5-chloropyridine, followed by trapping with ethylene oxide. It is preferred for high-purity synthesis as it avoids the harsh conditions of radical halogenation.

Protocol:

• Reagents: 2-Bromo-5-chloropyridine (CAS 40473-01-6),

  -Butyllithium ( -BuLi), Ethylene Oxide, , .

• Step 1 (Hydroxyethylation):

  • Cool a solution of 2-bromo-5-chloropyridine in anhydrous THF to

    under Argon.

  • Add

    -BuLi (1.1 eq) dropwise. The Lithium-Halogen exchange occurs selectively at the C2 position due to the inductive effect of the ring nitrogen.

  • Stir for 30 min, then add Ethylene Oxide (excess).

  • Warm to RT and quench with

    . Extract to obtain 2-(2-Hydroxyethyl)-5-chloropyridine .

• Step 2 (Bromination):

  • Dissolve the alcohol intermediate in DCM at

    .

  • Add Carbon Tetrabromide (

    , 1.2 eq) and Triphenylphosphine ( , 1.2 eq) (Appel Reaction conditions).

  • Stir for 2 hours. The alcohol is converted to the alkyl bromide with inversion of configuration (irrelevant here due to achirality) and high chemoselectivity, leaving the C5-Cl bond intact.

Route B: Radical Hydrobromination (Industrial Precursor)

Starting from 5-chloro-2-vinylpyridine , this route uses anti-Markovnikov addition or controlled hydrobromination.

Protocol:

• Precursor: 5-Chloro-2-vinylpyridine (synthesized via Knoevenagel condensation of 5-chloro-2-methylpyridine and formaldehyde, followed by dehydration).

• Reaction:

  • Dissolve 5-chloro-2-vinylpyridine in Acetic Acid.

  • Treat with 33% HBr in Acetic Acid at

    to .

  • Critical Control: Temperature must be kept low to prevent polymerization of the vinyl group.

  • The HBr adds across the double bond. While Markovnikov addition is favored electronically, the presence of peroxides or specific solvent effects can be manipulated to favor the terminal bromide, though Route A is generally cleaner for the 2-(2-bromoethyl) isomer.

Synthetic Workflow Diagram

Caption: Figure 1. High-fidelity synthetic route via Lithiation and Appel Bromination, ensuring preservation of the C5-Chlorine moiety.

Reactivity & Medicinal Chemistry Applications

This compound acts as a "linchpin" in drug discovery, enabling the construction of ethyl-bridged pharmacophores.

Mechanism 1: Nucleophilic Substitution ( )

The primary application is the alkylation of amines, thiols, or alkoxides. The C2-ethyl bromide is highly reactive toward nucleophiles.

• Target Class: Antihistamines (H1/H3 antagonists), Neuroleptics.

• Reaction: 2-(2-Bromoethyl)-5-chloropyridine + Secondary Amine (

  ) Tertiary Amine Product .

• Significance: This introduces the 5-chloropyridin-2-yl-ethyl motif, a bioisostere for phenylethyl groups, often improving metabolic stability and basicity profiles.

Mechanism 2: C5-Functionalization (Cross-Coupling)

Once the alkyl chain is derivatized, the C5-Chlorine atom serves as a handle for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

• Selectivity: The C5-Cl bond is less reactive than the alkyl bromide. This allows for chemoselective derivatization:

  • First: Alkylate the side chain (Room Temp).

  • Second: Couple the ring (High Temp, Pd Catalyst).

Application Workflow Diagram

Caption: Figure 2. Sequential functionalization strategy: Side-chain alkylation followed by heteroaryl cross-coupling.

Handling & Safety Protocols

As an alkyl bromide and halogenated pyridine, this compound presents specific hazards.

Hazard Class	Description	Mitigation
Acute Toxicity	Harmful if swallowed or inhaled.[2]	Work in a fume hood; use N95/P100 equivalent respiratory protection if dust/aerosol is generated.
Skin/Eye Irritant	Alkyl bromides are potent alkylating agents and lachrymators.	Wear nitrile gloves (double gloving recommended) and chemical safety goggles.
Instability	May decompose to 5-chloro-2-vinylpyridine (polymerizable) upon heating or base exposure.	Store at under inert atmosphere (Argon/Nitrogen). Avoid prolonged exposure to strong bases without nucleophiles present.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 817098, 2-Bromo-5-chloropyridine. (Precursor Data). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Amino-5-bromo-4-chloropyridine | C5H4BrClN2 | CID 44181812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. US5116993A - Process for the preparation of 2-chloro-5-chloromethylpyridine, and new intermediates - Google Patents [patents.google.com]

Protocols & Analytical Methods

"2-(2-Bromoethyl)-5-chloropyridine" as a building block in organic synthesis

Application Note: 2-(2-Bromoethyl)-5-chloropyridine in Medicinal Chemistry

Part 1: Executive Summary & Strategic Profile

2-(2-Bromoethyl)-5-chloropyridine is a high-value heterocyclic building block distinguished by its bifunctional electrophilic nature. It serves as a critical "linker" scaffold in the synthesis of H1-antihistamines (such as Desloratadine and Rupatadine analogs) and platelet-activating factor (PAF) antagonists.

Its utility stems from the differential reactivity of its two halogenated sites:

• The C2-Ethyl Bromide: A highly reactive primary alkyl halide prone to

  substitution, serving as the primary attachment point for amine or phenol pharmacophores.

• The C5-Chloride: A robust aryl halide that remains inert during alkylation but can be activated later for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for late-stage diversification.

Reactivity & Selectivity Map

The following diagram outlines the logical workflow for utilizing this building block, highlighting the orthogonality of its reactive centers.

Figure 1: Chemoselectivity profile. Path A represents the desired synthetic route, while Path B highlights the critical stability risk (elimination).

Part 2: Critical Handling & Stability (The "Vinyl" Pitfall)

Expert Insight: The most common failure mode when using this reagent is

-elimination . The pyridine ring acts as an electron-withdrawing group (EWG), increasing the acidity of the -protons adjacent to the ring. Under strongly basic conditions or excessive heat, the molecule eliminates HBr to form 2-vinyl-5-chloropyridine .

Stability Data & Storage:

Parameter	Specification	Notes
Physical State	Solid (low melting) or Oil	Often supplied as HCl or HBr salt for stability.
Storage	-20°C, Desiccated	Free base is prone to self-quaternization (polymerization) over time.
Major Impurity	2-Vinyl-5-chloropyridine	Distinctive alkene peaks in H NMR (5.5–6.8 ppm region).
Handling	Avoid Strong Bases	Do not use NaH, KOtBu, or NaOH/Heat. Use K CO or DIPEA.[1]

Part 3: Application Protocols

Protocol A: Synthesis of the Building Block

Note: While commercially available, in-house synthesis ensures freshness and avoids polymer impurities.

Mechanism: Hydroxyethylation of 2-methyl-5-chloropyridine followed by bromination.

• Lithiation/Condensation:

  • Cool a solution of 2-methyl-5-chloropyridine in dry THF to -78°C.

  • Add LDA (1.1 equiv) dropwise. Stir for 30 min.

  • Add Paraformaldehyde (excess) or gaseous formaldehyde.

  • Quench and purify to obtain 2-(5-chloropyridin-2-yl)ethanol .

• Bromination (Appel Reaction or HBr):

  • Preferred Method: Dissolve alcohol in DCM. Add CBr

    (1.2 equiv) and PPh (1.2 equiv) at 0°C.

  • Alternative: Reflux in 48% HBr (Risk: Harsh conditions may degrade the ring).

Protocol B: N-Alkylation of Secondary Amines (Core Application)

Target: Coupling with a piperidine/piperazine scaffold (e.g., for antihistamine synthesis).

Reagents:

• 2-(2-Bromoethyl)-5-chloropyridine (1.0 equiv)

• Secondary Amine (e.g., N-Boc-piperazine or Desloratadine core) (1.1 equiv)

• Base: K

  CO (3.0 equiv) or DIPEA (2.0 equiv)

• Additive: NaI (0.1 equiv - Finkelstein catalyst)

• Solvent: Acetonitrile (MeCN) or DMF (Dry)

Step-by-Step Procedure:

• Preparation: Charge a reaction flask with the secondary amine and K

  CO in anhydrous MeCN.

• Activation: Add NaI (10 mol%). This converts the alkyl bromide to the more reactive alkyl iodide in situ, allowing for milder reaction temperatures.

• Addition: Add 2-(2-Bromoethyl)-5-chloropyridine (dissolved in minimal MeCN) dropwise at Room Temperature (RT).

• Reaction: Heat the mixture to 50–60°C .

  • Critical Control Point: Do not exceed 80°C. Higher temperatures favor elimination to the vinyl pyridine.

• Monitoring: Monitor by TLC/LCMS. The starting bromide should disappear within 4–12 hours. Look for the vinyl byproduct (M-Br mass peak).

• Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate.

• Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH). The product is typically a stable tertiary amine.

Protocol C: Late-Stage Diversification (Suzuki Coupling)

Target: Functionalizing the C5-position after the chain is attached.

Reagents:

• 5-Chloro-pyridine scaffold (from Protocol B)[2][3]

• Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl

  or XPhos Pd G3 (3–5 mol%)

• Base: K

  PO (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• Degas solvents thoroughly with Nitrogen/Argon.

• Combine the chloropyridine, boronic acid, base, and catalyst in a sealed tube.

• Heat to 90–100°C for 12–24 hours. (The 5-Cl position is less reactive than 5-Br; phosphine-rich ligands like XPhos or dppf are required for efficient oxidative addition).

• Filter through Celite and purify.

Part 4: Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield / "Vinyl" smell	Elimination of HBr	Lower reaction temp (<60°C). Switch from inorganic base to DIPEA. Ensure solvent is dry.
Incomplete Reaction	Low reactivity of Chloride	Do not confuse C2-Br (reactive) with C5-Cl (inert). If substitution at C5 fails, switch catalyst to Buchwald precatalysts (e.g., XPhos).
Polymerization	Self-reaction	Store starting material as HCl salt. Free base only immediately before use.
Black Precipitate	Pd Crash out	In Suzuki coupling, ensure thorough degassing. Oxygen kills the active Pd(0) species required for aryl chloride activation.

References

• Synthesis of 2-Bromo-5-chloropyridine derivatives: ChemicalBook Protocol for 2-Bromo-5-chloropyridine synthesis (Analogous chemistry for ethyl chain precursors). [4]

• Elimination Mechanisms in Pyridine-Ethyl Halides: Mechanism and proton activ

  -elimination reactions of 2-(2-chloroethyl)pyridine.

• General Reactivity of Halopyridines: A Comparative Guide to the Reactivity of Chloropyridines (BenchChem Application Note).

• Product Identification & Safety: PubChem Compound Summary: 2-Bromo-5-chloropyridine (Core scaffold data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 158532-72-0_CAS号:158532-72-0_2',3'-didehydro-2',3'-dideoxy-5-hydroxymethyluridine - 化源网 [chemsrc.com]
• 3. 2-Bromo-5-chloropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]

Experimental setup for reactions involving "2-(2-Bromoethyl)-5-chloropyridine"

Application Note: Experimental Setup & Protocols for 2-(2-Bromoethyl)-5-chloropyridine

Core Directive & Executive Summary

This guide details the experimental handling of 2-(2-Bromoethyl)-5-chloropyridine (CAS: 711017-57-1). Unlike its aryl bromide counterpart (2-bromo-5-chloropyridine), this compound features a reactive primary alkyl bromide tethered to a pyridine ring.

Critical Technical Insight: This molecule sits on a "stability cliff." The basic nitrogen of the pyridine ring can intramolecularly or intermolecularly attack the alkyl bromide, leading to self-quaternization (polymerization). Furthermore, the ethyl linker is prone to E2 elimination, generating 5-chloro-2-vinylpyridine . Successful experimentation requires strict control over pH, temperature, and nucleophile concentration to favor SN2 substitution over these competing pathways.

Chemical Profile & Safety Architecture

Feature	Specification
Compound Name	2-(2-Bromoethyl)-5-chloropyridine
CAS Number	711017-57-1
Molecular Weight	220.49 g/mol
Physical State	Low-melting solid or oil (often supplied as HBr salt)
Reactivity Class	Alkylating Agent (Vesicant), Pyridine Base
Storage	-20°C, under Argon/Nitrogen. Store as HBr salt if possible.

Safety Warning (Vesicant/Lachrymator): As a primary alkyl bromide, this compound is a potent alkylating agent. It can alkylate DNA and proteins. All handling must occur in a fume hood with double-gloving (Nitrile/Laminate).

Reactivity Landscape & Mechanistic Pathways

The experimental design must suppress Pathways B and C while promoting Pathway A.

Figure 1: Mechanistic divergence. Pathway A is the target.[1] Pathway B dominates with strong bases. Pathway C dominates in concentrated free-base solutions.

Experimental Setup: The "In-Situ" Strategy

To mitigate instability, never isolate the free base for long-term storage. The most robust protocol involves generating the free base in situ or immediately reacting the salt form.

Hardware Requirements:

• Reaction Vessel: Flame-dried, 2-neck round bottom flask with a magnetic stir bar.

• Atmosphere: Positive pressure Nitrogen or Argon line (balloon is sufficient).

• Temperature Control:

  • 0°C (Ice/Water): For initial addition and free-basing.

  • 40–60°C (Oil Bath): For driving the SN2 reaction (do not exceed 80°C to avoid elimination).

Solvent Selection Matrix:

Solvent	Suitability	Notes
Acetonitrile (MeCN)	Excellent	High dielectric constant promotes SN2. Easy workup.
DMF / DMAc	Good	Good for solubility, but high boiling point makes removal difficult.
THF	Moderate	Slower reaction rates; good for solubility of organic amines.
DCM / Chloroform	Poor	Can react with amines over time; promotes polymerization of the pyridine.
Alcohols (MeOH/EtOH)	Avoid	Nucleophilic competition (solvolysis) leads to ether byproducts.

Detailed Protocol: N-Alkylation of a Secondary Amine

Objective: Synthesize a tertiary amine via SN2 displacement. Scale: 1.0 mmol (Example)

Reagents:

• Amine Substrate: 1.0 mmol (1.0 equiv)

• 2-(2-Bromoethyl)-5-chloropyridine (HBr Salt): 1.1 mmol (1.1 equiv)

• Base: Potassium Carbonate (K₂CO₃), anhydrous, 3.0 mmol (3.0 equiv)

  • Note: Use DIPEA (Hünig's base) if solubility is an issue, but K₂CO₃ is preferred to suppress elimination.

• Solvent: Acetonitrile (MeCN), anhydrous, 5.0 mL (0.2 M)

Step-by-Step Procedure:

Step 1: Preparation of the Nucleophile (Time: 0-10 min)

• Charge the flame-dried flask with the Amine Substrate (1.0 mmol) and K₂CO₃ (3.0 mmol).

• Add MeCN (3.0 mL) and stir under N₂ at room temperature for 10 minutes to ensure a fine suspension.

Step 2: Controlled Addition (Time: 10-20 min)

• In a separate vial, dissolve/suspend 2-(2-Bromoethyl)-5-chloropyridine HBr salt (1.1 mmol) in MeCN (2.0 mL).

  • Critical: If using the HBr salt, the extra equivalents of K₂CO₃ in the main flask will neutralize it in situ.

• Cool the main reaction flask to 0°C (ice bath).

• Add the bromide solution dropwise to the amine suspension over 5 minutes.

  • Why? Keeping the concentration of the free alkyl bromide low relative to the amine minimizes self-polymerization.

Step 3: Reaction & Monitoring (Time: 4-12 hours)

• Remove the ice bath and allow to warm to room temperature.

• Monitor by TLC or LC-MS after 1 hour.

  • Target Mass: [M+H]⁺ = MW(Amine) + 140.5.

  • Byproduct Check: Look for 5-chloro-2-vinylpyridine (distinctive UV trace, often non-polar).

• If reaction is sluggish (<50% conversion), heat to 50°C .

  • Warning: Do not exceed 60°C. Higher temperatures exponentially increase the rate of elimination (Pathway B).

Step 4: Workup & Purification [1]

• Filter off the solid inorganic salts (KBr, excess K₂CO₃).

• Concentrate the filtrate in vacuo.

• Purification: Flash Column Chromatography.

  • Stationary Phase: Silica Gel.

  • Mobile Phase: DCM:MeOH (95:5) or Hexane:EtOAc (gradient).

  • Note: The product is a base. Pre-treat silica with 1% Triethylamine or use amine-functionalized silica to prevent streaking.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Low Yield + Vinyl Pyridine Detected	Elimination (E2) is competing.	Lower temperature. Switch to a weaker, less bulky base (e.g., NaHCO₃ instead of K₂CO₃).
Polymer/Gunk Formation	Self-Quaternization.	Dilute reaction (0.05 M). Add bromide slower. Ensure amine is in excess (1.2 equiv).
No Reaction	Nucleophile is too weak.	Add Sodium Iodide (NaI, 10 mol%) to generate the more reactive alkyl iodide in situ (Finkelstein condition).

Visual Workflow

Figure 2: Operational workflow for the N-alkylation protocol.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11428665, 2-(2-Bromoethyl)-5-chloropyridine. Retrieved from [Link]

• Joule, J. A., & Mills, K. (2010).Heterocyclic Chemistry (5th ed.). Wiley.
• Carey, F. A., & Sundberg, R. J. (2007).Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Mechanistic grounding for SN2 vs E2 competition).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Role of "2-(2-Bromoethyl)-5-chloropyridine" in agrochemical development

Application Note: Strategic Utilization of 2-(2-Bromoethyl)-5-chloropyridine in Agrochemical Discovery

Executive Summary

In the development of neonicotinoids and pyridine-based fungicides, the "chloropyridyl" moiety is a privileged pharmacophore. While the methyl-linked analog (2-chloromethyl-5-chloropyridine) is the cornerstone of first-generation neonicotinoids like Imidacloprid, 2-(2-Bromoethyl)-5-chloropyridine (BECP) represents a critical tool for Structure-Activity Relationship (SAR) expansion .

This Application Note details the role of BECP as a "linker-extender" module. By shifting from a

(methyl) to a (ethyl) spacer, researchers can modulate lipophilicity ( ), alter receptor binding kinetics, and overcome metabolic liabilities associated with benzylic oxidation. This guide provides validated protocols for using BECP to synthesize 5-chloro-2-vinylpyridine (a versatile Michael acceptor) and for direct -alkylation of heterocyclic cores.

Chemical Profile & Reactivity

BECP acts as a bifunctional electrophile. The primary alkyl bromide is a potent leaving group for

reactions, while the -proton allows for facile elimination to generate the vinyl derivative.

Property	Data
IUPAC Name	2-(2-Bromoethyl)-5-chloropyridine
Molecular Formula
Molecular Weight	220.49 g/mol
Physical State	Off-white to beige solid / low-melting solid
Key Reactivity	Alkylation (Primary), Elimination (Secondary)
Stability	Sensitive to light; hydrolyzes slowly in moist air. Store at .

Strategic Value in Agrochemical Design

• Scaffold Hopping: Extends the distance between the pharmacophore (chloropyridine) and the toxophore (e.g., imine/guanidine), potentially accessing different binding pockets in Nicotinic Acetylcholine Receptors (nAChRs).

• Metabolic Stability: The ethyl linker removes the highly reactive benzylic position found in methyl-linked analogs, potentially reducing rapid oxidative degradation in plants and insects.

Validated Protocols

Protocol A: The "Vinyl Gateway" – Synthesis of 5-Chloro-2-vinylpyridine

The vinyl derivative is a high-value intermediate for introducing the chloropyridyl moiety via Heck coupling or Michael addition.

Mechanism:

Elimination Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or KOH/Ethanol.

Step-by-Step Methodology:

• Setup: Charge a flame-dried 250 mL round-bottom flask with BECP (10.0 mmol, 2.20 g) and anhydrous Acetonitrile (MeCN) (50 mL).

• Addition: Cool the solution to

  in an ice bath. Add DBU (12.0 mmol, 1.8 mL) dropwise via syringe over 10 minutes.

  • Expert Insight: DBU is preferred over inorganic bases (KOH) to minimize hydrolysis of the bromide to the alcohol side-product.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). The starting material (

    ) should disappear, replaced by the vinyl product ( , UV active).

• Workup: Dilute with

  (100 mL) and wash with water ( mL) followed by brine.

• Purification: Dry organic phase over

  , filter, and concentrate in vacuo at (vinyl pyridines can polymerize).

• Yield: Expect 85–92% of a pale yellow oil.

Protocol B: Direct N-Alkylation for Library Generation

Used to couple the chloropyridyl-ethyl group to amine-containing bioactive cores (e.g., piperazines, imidazoles).

Mechanism:

Nucleophilic Substitution Reagents: , KI (Catalyst), DMF.

Step-by-Step Methodology:

• Setup: In a reaction vial, dissolve the Target Amine (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Base Activation: Add anhydrous

  (2.0 equiv) and stir for 15 minutes to deprotonate the amine.

• Alkylation: Add BECP (1.1 equiv) and Potassium Iodide (KI) (0.1 equiv).

  • Expert Insight: KI generates the transient alkyl iodide in situ (Finkelstein reaction), which reacts 10–100x faster than the bromide, crucial for sterically hindered amines.

• Conditions: Heat to

  for 12 hours.

• Quench: Pour into ice water. If solid precipitates, filter; otherwise, extract with EtOAc.

Visualizing the Synthetic Workflow

The following diagram illustrates the divergent utility of BECP in agrochemical synthesis, highlighting the decision points between elimination and substitution.

Figure 1: Divergent synthetic pathways for BECP. Pathway A yields vinyl intermediates for Michael additions, while Pathway B yields direct ethyl-linked analogs.

Analytical Validation

To ensure protocol integrity, the following analytical parameters should be used to validate the quality of BECP and its derivatives.

Technique	Parameter	Expected Observation
HPLC	Column: C18, Mobile Phase: MeCN/H2O (0.1% TFA)	BECP elutes later than the chloro-analog due to the bromine's lipophilicity.
1H NMR	, 400 MHz	Look for the characteristic triplets of the ethyl chain: (t, 2H) and (t, 2H).
Reaction Check	TLC (UV 254 nm)	Disappearance of the alkyl bromide spot is critical. Residual bromide is a genotoxic impurity (GTI) and must be purged.

Safety & Handling (Critical)

• Genotoxicity Warning: As a primary alkyl bromide, BECP is a potent alkylating agent. It is potentially mutagenic. All weighing and reactions must be performed in a fume hood.

• Lachrymator: Halogenated ethyl pyridines can be severe eye irritants. Double-gloving and eye protection are mandatory.

• Waste Disposal: Quench all reaction mixtures with aqueous amine solutions (e.g., ammonia) to destroy unreacted alkyl halides before disposal.

References

• ChemicalBook. (2024). 2-Bromo-5-chloropyridine Synthesis and Properties. Retrieved from

• GuideChem. (2023). Applications of Halogenated Pyridines in Drug and Agrochemical Synthesis.[1][2][3][4] Retrieved from

• Organic Syntheses. (2012). Direct Synthesis of Azaheterocycles via Pyridine Activation. (Contextual reference for pyridine handling). Retrieved from

• Google Patents. (2015). CN104529881B: Method for preparation of 2-chloro-5-ethylpyridine.[5] (Demonstrates vinyl reduction pathway). Retrieved from

• BenchChem. (2025).[3] Comparative Guide to Reactivity of Chloropyridines. Retrieved from

Sources

• 1. 2-Bromo-5-chloropyridine [myskinrecipes.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Bromo-5-chloropyridine, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. CN104529881B - 2-chloro-5-ethyl pyridine preparation method - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Guide: High-Yield Synthesis of 2-(2-Bromoethyl)-5-chloropyridine

This guide is structured as a Tier-2 Technical Support document, designed for direct application by synthetic chemists. It moves beyond generic textbook advice to address the specific reactivity profile of halogenated pyridine alkyl chains.

Document ID: TS-SYN-PYR-045 | Version: 2.1 Target Molecule: 2-(2-Bromoethyl)-5-chloropyridine (CAS: Analogous to 72996-65-7 for non-chloro variant) Primary Application: Intermediate for Ticlopidine analogs, kinase inhibitors, and cross-coupling scaffolds.

Executive Summary & Strategic Pathway

The synthesis of 2-(2-Bromoethyl)-5-chloropyridine presents a classic regioselectivity and stability paradox. The core challenge is not the bromination itself, but preventing the rapid E2 elimination of the product into 2-vinyl-5-chloropyridine and inhibiting self-quaternization (polymerization).

The Route Decision Matrix

Users frequently attempt direct radical bromination of 2-ethyl-5-chloropyridine using NBS. This is the primary cause of low yield. Radical bromination favors the benzylic (

) position, yielding the 1-bromoethyl isomer, whereas the target is the 2-bromoethyl ( ) isomer.

Recommended Route: Nucleophilic substitution of 2-(5-chloropyridin-2-yl)ethanol .

Figure 1: Strategic route selection. Route B is the only viable path for the 2-bromoethyl isomer.

Optimized Experimental Protocol

The following protocol prioritizes the isolation of the Hydrobromide Salt . The free base is unstable at room temperature and will degrade into the vinyl impurity or polymerize.

Method A: Phosphorus Tribromide ( ) – Scalable & Robust

This method is preferred for gram-to-kilogram scale synthesis due to easier purification compared to the Appel reaction.

Reagents:

• Substrate: 2-(5-chloropyridin-2-yl)ethanol (1.0 equiv)

• Reagent:

  (0.40 equiv - Note: 1 mol PBr3 provides 3 mol Br, but slight excess ensures conversion)

• Solvent: Anhydrous Toluene or Dichloromethane (DCM)

• Stabilizer: Hydrobromic acid (48% aq. or 33% in AcOH)

Step-by-Step Workflow:

• Setup: Charge a flame-dried 3-neck flask with 2-(5-chloropyridin-2-yl)ethanol and anhydrous Toluene (10 mL/g). Cool to 0°C under

  atmosphere.

• Addition: Add

  dropwise over 30 minutes. Critical: Maintain internal temperature . The reaction is exothermic.

• Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 2-4 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).

  • Checkpoint: If conversion is slow, heat to 50°C, but do not exceed 60°C to prevent elimination.

• Quench & Salt Formation (The "Trick"):

  • Do not perform a standard basic aqueous workup.

  • Cool the mixture to 0°C.

  • Slowly add HBr (33% in Acetic Acid) or bubble HBr gas directly into the toluene solution.

  • The product should precipitate as the Hydrobromide salt .

• Isolation: Filter the solid under

  . Wash with cold diethyl ether to remove phosphorous byproducts.

• Drying: Vacuum dry at room temperature. Store in a desiccator.

Method B: Appel Reaction ( ) – High Yield / Mild

Best for small-scale (<5g) or if the substrate contains acid-sensitive groups.

• Dissolve alcohol (1.0 eq) and

  (1.2 eq) in DCM at 0°C.

• Add

  (1.2 eq) portion-wise.

• Stir at 0°C -> RT for 2 hours.

• Workup: Add Pentane or Hexane to precipitate Triphenylphosphine oxide (

  ). Filter.

• Acidification: Treat the filtrate immediately with HBr/Ether to precipitate the target salt.

Troubleshooting & FAQ

This section addresses specific failure modes reported by users.

Issue 1: "I see a large impurity at ~6.0-7.0 ppm (Vinyl Protons)"

Diagnosis: E2 Elimination has occurred, forming 2-vinyl-5-chloropyridine . Root Cause:

• Heat: Reaction temperature exceeded 65°C.

• Basic Workup: Using NaOH or

  to neutralize the reaction. The pyridine nitrogen can act as a base to abstract the -proton if the solution is not kept acidic.

Corrective Action:

• Keep it Acidic: Isolate as the HBr salt. Never isolate the free base unless using it immediately in the next step.

• Temperature Control: Keep reaction

  .

Issue 2: "The product turned into a brown tar/gel overnight."

Diagnosis: Self-Quaternization (Polymerization). Mechanism: The pyridine nitrogen of one molecule attacks the alkyl bromide of another, forming a pyridinium salt chain. Corrective Action:

• Storage: Store only as the Hydrobromide salt. The protonated nitrogen (

  ) cannot act as a nucleophile.

• Solvent: If storing as a solution, use a non-polar solvent (DCM/Ether) and keep at -20°C.

Issue 3: "Low yield with (Sticky precipitate formed during reaction)."

Diagnosis: Formation of intermediate phosphite esters that are not breaking down. Corrective Action:

• Solvent Switch: Switch from DCM to Toluene. Toluene allows for higher temperatures (if needed) and often precipitates the HBr salt directly if HBr gas is generated in situ.

• Stoichiometry: Ensure fresh

  . Old reagent hydrolyzes to , which is ineffective.

Data Visualization: Reaction Pathways

The following diagram illustrates the competition between the desired substitution, elimination, and polymerization.

Figure 2: Reaction pathways. Note that the Free Base is a branching point for failure; immediate conversion to Salt is required.

Comparative Data: Reagent Efficacy

Parameter	Method A ( )	Method B (Appel)	Method C (HBr/AcOH)
Yield (Typical)	75-85%	85-95%	60-70%
Atom Economy	High	Low (Ph3PO waste)	High
Scalability	Excellent	Poor (Column required)	Good
Risk of Elimination	Moderate (if heated)	Low (Mild conditions)	High (Acid/Heat combo)
Recommended For	Production (>10g)	Discovery (<1g)	Legacy Processes

References

• Appel Reaction Mechanism & Scope

  • Appel, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage.

• Stability of 2-(2-bromoethyl)

  • ChemicalBook. "2-(2-Bromoethyl)pyridine hydrobromide Properties & Stability." Accessed 2025.[1]

• Elimination Kinetics (Vinyl Pyridine Formation)

  • RSC Advances. "Mechanism and proton activating factors in base-induced β-elimination reactions of 2-(2-chloroethyl)pyridine."

• Synthesis of Pyridine Ethanol Precursors

  • Yathirajan, H. S., et al.[2] "2-(5-ethylpyridin-2-yl)ethanol."[2][3] Acta Crystallographica, 2009.

Sources

• 1. 2-(2-Bromoethyl)pyridine | C7H8BrN | CID 12913858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researcher.manipal.edu [researcher.manipal.edu]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Alkylating Agents: 2-(2-Bromoethyl)-5-chloropyridine vs. 2-(2-Chloroethyl)-5-chloropyridine in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, particularly within the pharmaceutical and agrochemical sectors, the selection of appropriate building blocks is paramount to achieving desired outcomes in terms of yield, purity, and process efficiency.[1][2] The 5-chloropyridine-2-ethyl moiety is a common structural motif in a variety of biologically active molecules. This guide provides an in-depth technical comparison of two key intermediates used to introduce this fragment: 2-(2-Bromoethyl)-5-chloropyridine and 2-(2-Chloroethyl)-5-chloropyridine . The focus will be on their synthesis, reactivity, and practical application in alkylation reactions, supported by established chemical principles and experimental data.

I. Synthesis of 2-(2-Haloethyl)-5-chloropyridines

The most common and versatile route to both 2-(2-bromoethyl)-5-chloropyridine and 2-(2-chloroethyl)-5-chloropyridine involves a two-step process starting from the readily available 2-methyl-5-chloropyridine. This precursor is first converted to 2-(2-hydroxyethyl)-5-chloropyridine, which is then subjected to halogenation.

Step 1: Synthesis of the Common Intermediate: 2-(2-Hydroxyethyl)-5-chloropyridine

The synthesis of 2-(2-hydroxyethyl)pyridine derivatives can be achieved by reacting the corresponding 2-methylpyridine with formaldehyde.[3][4] This reaction is typically carried out under pressure and in the presence of a catalyst.

Reaction Scheme: 5-Chloro-2-methylpyridine + Formaldehyde → 2-(2-Hydroxyethyl)-5-chloropyridine

This initial step is crucial as it provides a common, stable intermediate that can be purified before conversion to the more reactive haloethyl derivatives.

Step 2: Halogenation of 2-(2-Hydroxyethyl)-5-chloropyridine

The choice of halogenating agent in this step determines the final product.

• For 2-(2-Chloroethyl)-5-chloropyridine: Thionyl chloride (SOCl₂) is a widely used and effective reagent for the conversion of alcohols to alkyl chlorides.[5][6] The reaction proceeds via a chlorosulfite intermediate. The use of pyridine in the reaction mixture is known to influence the stereochemistry, favoring an Sₙ2 mechanism.[7]

• For 2-(2-Bromoethyl)-5-chloropyridine: Phosphorus tribromide (PBr₃) is a standard choice for converting primary and secondary alcohols to alkyl bromides.[6] This reaction also typically proceeds via an Sₙ2 mechanism.[6]

The following diagram illustrates the general synthetic workflow:

Caption: Synthetic workflow for 2-(2-haloethyl)-5-chloropyridines.

II. Comparative Reactivity in Nucleophilic Substitution

The primary synthetic application of these reagents is in N-alkylation reactions, a type of nucleophilic substitution. The fundamental difference in their performance lies in the nature of the halogen as a leaving group.

Property	2-(2-Bromoethyl)-5-chloropyridine	2-(2-Chloroethyl)-5-chloropyridine
Leaving Group	Bromide (Br⁻)	Chloride (Cl⁻)
Leaving Group Ability	Excellent	Good
Reactivity	Higher	Lower
Reaction Conditions	Milder conditions (lower temperature, weaker base)	More forcing conditions (higher temperature, stronger base)
Potential Side Reactions	Higher potential for over-alkylation or elimination due to higher reactivity.	Lower potential for side reactions, allowing for better control.

Theoretical Framework

In nucleophilic substitution reactions, the rate of reaction is significantly influenced by the ability of the leaving group to depart. A good leaving group is a weak base that is stable in solution. In the case of halides, the leaving group ability increases down the group in the periodic table:

I⁻ > Br⁻ > Cl⁻ > F⁻

This is because the larger halides can better distribute the negative charge, making them more stable and thus better leaving groups. Consequently, the C-Br bond is weaker than the C-Cl bond, leading to a lower activation energy for bond cleavage in substitution reactions. This translates to a faster reaction rate for the bromo derivative compared to the chloro derivative under identical conditions.[8]

Experimental Insights and Consequences

Practical Implications:

• Reaction Speed and Throughput: For high-throughput synthesis or when rapid reaction times are desired, 2-(2-bromoethyl)-5-chloropyridine is the superior choice. Its higher reactivity allows for shorter reaction times and potentially higher throughput.

• Process Control and Selectivity: The lower reactivity of 2-(2-chloroethyl)-5-chloropyridine can be advantageous in complex syntheses where precise control over the reaction is necessary. The slower reaction rate can minimize the formation of byproducts, such as those arising from over-alkylation or competing elimination reactions.

• Substrate Compatibility: When working with sensitive substrates that may degrade under harsh conditions, the milder conditions required for the bromo derivative are preferable. Conversely, for less reactive nucleophiles, the higher reactivity of the bromo compound may be necessary to achieve a reasonable reaction rate.

The following diagram illustrates the relationship between leaving group ability and reaction rate:

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Synthesis method of (2-hydroxyethyl)pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN111995566B - Synthesis method of 2-hydroxyethyl pyridine - Google Patents [patents.google.com]
• 5. collegedunia.com [collegedunia.com]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. oaji.net [oaji.net]

A Comparative Guide to the Synthesis of 2-(2-Bromoethyl)-5-chloropyridine: An In-Depth Analysis for Research and Development Professionals

In the landscape of pharmaceutical and agrochemical research, the synthesis of halogenated pyridine derivatives is a cornerstone for the development of novel bioactive molecules. Among these, 2-(2-Bromoethyl)-5-chloropyridine stands as a critical intermediate, its structural motifs being integral to a range of therapeutic agents. This guide provides a comprehensive comparative analysis of the primary synthetic routes to this key building block, offering field-proven insights and detailed experimental protocols to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to a Versatile Intermediate

2-(2-Bromoethyl)-5-chloropyridine is a bifunctional molecule featuring a reactive bromoethyl side chain and a chlorinated pyridine core. This unique combination allows for sequential and regioselective modifications, making it a valuable precursor in the synthesis of more complex molecular architectures. Its applications span from the development of novel pharmaceuticals to the creation of advanced agrochemicals. The efficiency, scalability, and cost-effectiveness of its synthesis are therefore of paramount importance.

This guide will dissect two principal synthetic pathways, evaluating them based on reaction efficiency, reagent availability and toxicity, operational complexity, and overall yield.

Synthetic Route 1: Grignard Reaction Followed by Bromination

This classic and often reliable route involves the formation of a Grignard reagent from a suitable pyridine precursor, followed by the introduction of a two-carbon unit via reaction with ethylene oxide, and subsequent bromination of the resulting alcohol.

Mechanistic Rationale

The core of this strategy lies in the nucleophilic character of the Grignard reagent, which readily attacks the electrophilic carbon atoms of the strained ethylene oxide ring. This ring-opening reaction effectively adds a hydroxyethyl group to the pyridine core. The subsequent bromination of the primary alcohol can be achieved using various standard brominating agents, such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂), which proceed via an Sₙ2 mechanism.

Caption: Synthetic pathway via Grignard reaction.

Advantages and Disadvantages

Feature	Assessment	Causality
Versatility	High	The Grignard reaction is a well-established method for C-C bond formation.
Reagent Toxicity	Moderate to High	Ethylene oxide is a toxic and flammable gas. PBr₃ and SOBr₂ are corrosive and moisture-sensitive.
Scalability	Moderate	The handling of gaseous ethylene oxide and the exothermic nature of the Grignard reaction require careful control on a large scale.
Yield	Moderate to Good	Yields can be variable depending on the efficiency of the Grignard formation and the subsequent bromination step.

Synthetic Route 2: Wittig Reaction and Subsequent Hydrobromination

An alternative approach involves the construction of a vinyl group on the pyridine ring using a Wittig reaction, followed by the addition of hydrogen bromide across the double bond to yield the desired bromoethyl chain.

Mechanistic Rationale

The Wittig reaction is a powerful tool for alkene synthesis from aldehydes or ketones.[1][2] In this route, 5-chloro-2-pyridinecarboxaldehyde is reacted with a phosphorus ylide, typically generated from a phosphonium salt, to form 2-vinyl-5-chloropyridine. The subsequent hydrobromination follows Markovnikov's rule, where the bromine atom adds to the more substituted carbon of the vinyl group, yielding the target molecule.[3]

Caption: Synthetic pathway via Wittig reaction.

Advantages and Disadvantages

Feature	Assessment	Causality
Selectivity	High	The Wittig reaction provides excellent control over the position of the double bond.
Reagent Handling	Moderate	Phosphonium salts and strong bases for ylide generation require careful handling under anhydrous conditions.
By-products	Significant	The Wittig reaction produces triphenylphosphine oxide as a stoichiometric by-product, which can sometimes be challenging to remove.
Yield	Good	This route often provides good overall yields, particularly if the starting aldehyde is readily available.

Comparative Data Summary

Parameter	Route 1: Grignard Reaction	Route 2: Wittig Reaction
Starting Material	2-Bromo-5-chloropyridine	5-Chloro-2-pyridinecarboxaldehyde
Key Intermediates	2-(5-Chloropyridin-2-yl)ethanol	2-Vinyl-5-chloropyridine
Overall Yield (Typical)	50-70%	60-80%
Purity (Typical)	>95% after purification	>97% after purification
Key Reagents	Mg, Ethylene Oxide, PBr₃/SOBr₂	Phosphonium ylide, Base, HBr
Safety Concerns	Gaseous ethylene oxide, pyrophoric Grignard reagent	Strong bases, anhydrous conditions

Detailed Experimental Protocols

Synthesis of 2-Bromo-5-chloropyridine (Precursor for Route 1)

A robust and high-yielding procedure for the synthesis of the common precursor, 2-bromo-5-chloropyridine, is the Sandmeyer-type reaction starting from 2-amino-5-chloropyridine.[4][5]

Procedure:

• To a solution of 2-amino-5-chloropyridine (1 equiv.) in 48% aqueous hydrobromic acid, cooled to 0-5 °C, add bromine (2.5 equiv.) dropwise while maintaining the temperature.

• Slowly add a solution of sodium nitrite (2.3 equiv.) in water, keeping the temperature below 10 °C.

• After the addition is complete, stir the mixture for an additional 30 minutes.

• Carefully neutralize the reaction mixture with a concentrated solution of sodium hydroxide, ensuring the temperature does not exceed 25 °C.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 2-bromo-5-chloropyridine.

Route 1: Step-by-Step Synthesis of 2-(2-Bromoethyl)-5-chloropyridine

Step 1: Synthesis of 2-(5-Chloropyridin-2-yl)ethanol

• Prepare the Grignard reagent by adding a solution of 2-bromo-5-chloropyridine (1 equiv.) in anhydrous tetrahydrofuran (THF) to magnesium turnings (1.1 equiv.) under an inert atmosphere. Initiate the reaction with a small crystal of iodine if necessary.

• Cool the Grignard solution to 0 °C and bubble ethylene oxide gas through the solution until the starting material is consumed (monitored by TLC or GC).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield 2-(5-chloropyridin-2-yl)ethanol.

Step 2: Bromination of 2-(5-Chloropyridin-2-yl)ethanol

• Dissolve 2-(5-chloropyridin-2-yl)ethanol (1 equiv.) in anhydrous dichloromethane and cool to 0 °C.

• Slowly add phosphorus tribromide (0.5 equiv.) dropwise with stirring.[6][7]

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to give 2-(2-bromoethyl)-5-chloropyridine.

Route 2: Step-by-Step Synthesis of 2-(2-Bromoethyl)-5-chloropyridine

Step 1: Synthesis of 5-Chloro-2-pyridinecarboxaldehyde This intermediate can be prepared from 2-bromo-5-chloropyridine via a lithium-halogen exchange followed by formylation with N,N-dimethylformamide (DMF).

Step 2: Synthesis of 2-Vinyl-5-chloropyridine

• Prepare the Wittig reagent by suspending (methyl)triphenylphosphonium bromide (1.1 equiv.) in anhydrous THF and adding a strong base such as n-butyllithium or sodium hydride at 0 °C under an inert atmosphere.

• Stir the resulting ylide solution for 30 minutes.

• Add a solution of 5-chloro-2-pyridinecarboxaldehyde (1 equiv.) in anhydrous THF dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with water and extract the product with diethyl ether.

• Dry the organic layer, concentrate, and purify the crude product by chromatography to obtain 2-vinyl-5-chloropyridine.

Step 3: Hydrobromination of 2-Vinyl-5-chloropyridine

• Dissolve 2-vinyl-5-chloropyridine (1 equiv.) in a suitable solvent such as acetic acid or dichloromethane.

• Bubble hydrogen bromide gas through the solution or add a solution of HBr in acetic acid at 0 °C.

• Stir the reaction mixture at room temperature until the starting material is consumed.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer and concentrate to yield 2-(2-bromoethyl)-5-chloropyridine.

Conclusion and Recommendations

Both synthetic routes presented offer viable pathways to 2-(2-Bromoethyl)-5-chloropyridine, each with its own set of advantages and challenges.

• Route 1 (Grignard) is a more traditional approach. Its primary drawback is the use of hazardous ethylene oxide. However, the starting materials are readily available, and the reactions are generally well-understood. This route may be preferable for laboratories well-equipped to handle gaseous reagents and exothermic reactions.

• Route 2 (Wittig) offers a more modern and often higher-yielding alternative. The main challenge lies in the preparation and handling of the Wittig reagent, which requires strictly anhydrous conditions. The removal of the triphenylphosphine oxide by-product can also add a purification step. This route is recommended when the starting aldehyde is accessible and when higher yields and selectivity are critical.

The choice between these routes will ultimately depend on the specific capabilities of the laboratory, the desired scale of the synthesis, and the cost and availability of the starting materials. For process development and scale-up, a thorough hazard and operability (HAZOP) study is recommended for both routes.

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